Cas no 869358-02-1 (6-Benzyloxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester)

• Product Name: 6-Benzyloxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
• CAS No: 869358-02-1
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 3030840
• Update Time: 2025-11-07

6-Benzyloxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Benzyloxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester

• Inchi： 1S/C19H17NO4/c1-2-23-19(22)16-11-20-17-9-8-14(10-15(17)18(16)21)24-12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H,20,21)
• InChI Key： DJEWCFRESDPGKV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OCC3=CC=CC=C3)C=C2)C(=O)C(C(OCC)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6

Additional information on 6-Benzyloxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester

6-Benzyloxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester: A Comprehensive Overview

The compound 6-Benzyloxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester, identified by the CAS number 869358-02-1, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the quinoline derivative family, which has been extensively studied for its diverse applications in drug discovery and material science. The structure of this molecule is characterized by a quinoline ring system with substituents at positions 3, 4, and 6, which contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and oxidation techniques. Researchers have focused on optimizing the synthesis pathway to enhance yield and purity, making it more accessible for large-scale production. The use of environmentally friendly reagents and catalytic systems has also been explored to align with green chemistry principles.

The pharmacological activity of 6-Benzyloxy-4-oxo-1,4-dihydro-quinoline derivatives has been a focal point in recent studies. Preclinical data suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, its ability to modulate key cellular pathways involved in neurodegenerative diseases has garnered significant attention from the scientific community.

In terms of applications, this compound has shown potential in the field of material science as well. Its structural features make it suitable for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its electronic properties and found that it can serve as an efficient charge transport material, enhancing device performance.

Furthermore, the compound's stability under various environmental conditions has been thoroughly investigated. Studies indicate that it maintains its integrity under moderate thermal and oxidative stress, which is crucial for its application in both pharmaceuticals and materials science. However, further research is needed to fully understand its long-term stability and compatibility with biological systems.

The integration of computational chemistry tools has played a pivotal role in elucidating the molecular mechanisms underlying the properties of this compound. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity profiles, and interaction with biological targets. These computational studies have complemented experimental findings, paving the way for rational drug design strategies.

In conclusion, 6-Benzyloxy-4-Oxo Quinoline Ethyl Ester represents a versatile molecule with wide-ranging applications across multiple disciplines. Its synthesis optimization, pharmacological activity, and material science potential highlight its significance in contemporary research. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to both academic research and industrial applications.